[2-(Cyclopentyloxy)-4-methoxyphenyl]methanamine

Specification

• CAS No.: 1247532-89-3
• Molecular Formula: C13H19NO2
• Molecular Weight: 221.29 g/mol
• IUPAC Name: (2-cyclopentyloxy-4-methoxyphenyl)methanamine
• Standard InChI: InChI=1S/C13H19NO2/c1-15-12-7-6-10(9-14)13(8-12)16-11-4-2-3-5-11/h6-8,11H,2-5,9,14H2,1H3
• Standard InChI Key: MKELBHHNHHGOFB-UHFFFAOYSA-N
• SMILES: COC1=CC(=C(C=C1)CN)OC2CCCC2
• Canonical SMILES: COC1=CC(=C(C=C1)CN)OC2CCCC2

Introduction

Chemical Properties and Structure

[2-(Cyclopentyloxy)-4-methoxyphenyl]methanamine possesses a well-defined chemical structure with multiple functional groups contributing to its chemical behavior and reactivity. The table below summarizes the key chemical identifiers and structural properties of this compound:

Property	Value
IUPAC Name	(2-cyclopentyloxy-4-methoxyphenyl)methanamine
Molecular Formula	C₁₃H₁₉NO₂
Molecular Weight	221.29 g/mol
CAS Number	1247532-89-3
MDL Number	MFCD14607665
PubChem CID	61268139
Standard InChI	InChI=1S/C13H19NO2/c1-15-12-7-6-10(9-14)13(8-12)16-11-4-2-3-5-11/h6-8,11H,2-5,9,14H2,1H3
InChI Key	MKELBHHNHHGOFB-UHFFFAOYSA-N
SMILES Notation	COC1=CC(=C(C=C1)CN)OC2CCCC2

The structure features a benzene ring with a methoxy group (-OCH₃) at the para-position (C-4), a cyclopentyloxy group (-OC₅H₉) at the ortho-position (C-2), and a methanamine group (-CH₂NH₂) also positioned ortho to the cyclopentyloxy substituent. This arrangement of functional groups creates a molecule with both hydrophobic regions (cyclopentyl ring) and potential hydrogen bonding sites (amine and ether groups).

Physical Properties

The physical characteristics of [2-(Cyclopentyloxy)-4-methoxyphenyl]methanamine provide important information for handling, storage, and application considerations. The following table presents the key physical properties of this compound:

Property	Value
Physical State	Liquid
Appearance	Not specified (likely clear to pale yellow liquid based on similar compounds)
Density	1.1 ± 0.1 g/cm³
Flash Point	181.2 ± 31.0 °C
Boiling Point	349.4 ± 27.0 °C at 760 mmHg
Melting Point	Not available
Vapor Pressure	0.0 ± 0.8 mmHg at 25°C
Polarizability	25.6 ± 0.5 × 10⁻²⁴ cm³

These physical properties indicate that [2-(Cyclopentyloxy)-4-methoxyphenyl]methanamine is a relatively high-boiling liquid with low volatility at room temperature. The relatively high flash point suggests reduced flammability risk under normal handling conditions.

Applications and Research

[2-(Cyclopentyloxy)-4-methoxyphenyl]methanamine has several potential applications across different scientific disciplines:

Medicinal Chemistry

The compound is of interest in medicinal chemistry research due to its structural features that may confer biological activity. Compounds with similar cyclopentyloxyanisole scaffolds have demonstrated antitumor effects against various cancer cell lines, including liver, colon, breast, prostate, and cervical cancer.

Chemical Synthesis

[2-(Cyclopentyloxy)-4-methoxyphenyl]methanamine serves as a valuable intermediate in organic synthesis, particularly for the preparation of more complex bioactive molecules. The presence of both the amine group and the ether linkages provides multiple sites for further functionalization.

Pharmaceutical Research

The compound has been identified as a potential pharmaceutical impurity, highlighting its relevance in quality control and analytical chemistry within the pharmaceutical industry.

Heterocyclic Chemistry

There is evidence of this compound's use in the synthesis of heterocyclic amide compounds, as mentioned in patent literature. Specifically, it has been utilized in reactions with compounds like 8-cyclopentyl-9-(4-methoxybenzyl)-9H-purine-6-carboxylic acid to form more complex heterocyclic structures.

Category	Details
Signal Word	Danger
Hazard Statements	H302: Harmful if swallowed H313: May be harmful in contact with skin H315: Causes skin irritation H318: Causes serious eye damage H333: May be harmful if inhaled H335: May cause respiratory irritation
Precautionary Statements	P261: Avoid breathing dust/fume/gas/mist/vapors/spray P264: Wash hands thoroughly after handling P270: Do not eat, drink or smoke when using this product P271: Use only outdoors or in a well-ventilated area P280: Wear protective gloves/protective clothing/eye protection/face protection P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor if you feel unwell P302+P352: IF ON SKIN: Wash with plenty of water P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing P310: Immediately call a POISON CENTER or doctor P330: Rinse mouth P332+P313: If skin irritation occurs: Get medical advice/attention P362: Take off contaminated clothing P403+P233: Store in a well-ventilated place. Keep container tightly closed P405: Store locked up P501: Dispose of contents/container to appropriate waste disposal facility

When working with [2-(Cyclopentyloxy)-4-methoxyphenyl]methanamine, appropriate personal protective equipment should be worn, including protective eyewear, gloves, appropriate clothing, and respiratory protection when necessary. Handling should be conducted in well-ventilated areas, and exposure should be minimized.